3-Ethyl-N-[[(2S)-pyrrolidin-2-yl]methyl]aniline;dihydrochloride (also known as EMPA) is a small molecule with a unique chemical structure that possesses potential as a building block for the development of new drugs. Its structural features, including the presence of an aromatic ring, an amine group, and a pyrrolidine moiety, offer various possibilities for chemical modification and incorporation into diverse drug candidates. Studies have shown EMPA's ability to interact with certain biological targets, suggesting its potential for further investigation in specific therapeutic areas. However, further research is needed to fully understand its potential and limitations in drug discovery [].
EMPA finds applications in medicinal chemistry research as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic properties. Its well-defined structure allows for targeted modifications, enabling researchers to explore the structure-activity relationship (SAR) of various derivatives. By studying how chemical changes in the molecule affect its biological activity, researchers can gain valuable insights for the design and development of new drugs with improved efficacy and selectivity [].